rac Enterolactone 13C3
rac Enterolactone 13C3
Brand Name:
Vulcanchem
CAS No.:
918502-72-4
VCID:
VC0120904
InChI:
InChI=1S/C18H18O4/c19-15-5-1-3-12(8-15)7-14-11-22-18(21)17(14)10-13-4-2-6-16(20)9-13/h1-6,8-9,14,17,19-20H,7,10-11H2/t14?,17-/m0/s1/i11+1,17+1,18+1
SMILES:
C1C(C(C(=O)O1)CC2=CC(=CC=C2)O)CC3=CC(=CC=C3)O
Molecular Formula:
C₁₅¹³C₃H₁₈O₄
Molecular Weight:
301.31
rac Enterolactone 13C3
CAS No.: 918502-72-4
Cat. No.: VC0120904
Molecular Formula: C₁₅¹³C₃H₁₈O₄
Molecular Weight: 301.31
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 918502-72-4 |
|---|---|
| Molecular Formula | C₁₅¹³C₃H₁₈O₄ |
| Molecular Weight | 301.31 |
| IUPAC Name | (3S)-3,4-bis[(3-hydroxyphenyl)methyl](2,3,5-13C3)oxolan-2-one |
| Standard InChI | InChI=1S/C18H18O4/c19-15-5-1-3-12(8-15)7-14-11-22-18(21)17(14)10-13-4-2-6-16(20)9-13/h1-6,8-9,14,17,19-20H,7,10-11H2/t14?,17-/m0/s1/i11+1,17+1,18+1 |
| SMILES | C1C(C(C(=O)O1)CC2=CC(=CC=C2)O)CC3=CC(=CC=C3)O |
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